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Compound of Interest

Compound Name: Isoapoptolidin

Cat. No.: B15600765

An In-Depth Technical Guide to Isoapoptolidin for Researchers, Scientists, and Drug
Development Professionals

Introduction

Isoapoptolidin is a macrolide natural product that has garnered interest within the scientific
community for its relationship to apoptolidin, a compound known for its selective induction of
apoptosis in various cancer cell lines. This technical guide provides a comprehensive overview
of isoapoptolidin, including its chemical properties, biological activity, and the underlying
mechanism of action. The information is tailored for researchers, scientists, and professionals
involved in drug development who are interested in the therapeutic potential of natural products
that modulate cellular metabolism and apoptosis.

Physicochemical Properties

Isoapoptolidin is a structural isomer of apoptolidin, a glycomacrolide produced by the
fermentation of the microorganism Nocardiopsis sp.[1] Key quantitative data for isoapoptolidin
are summarized in the table below.
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Property Value Source

CAS Number 476647-30-0 Internal Search
Molecular Weight 1129.37 g/mol Internal Search
Molecular Formula CssHo6021 Internal Search

N Soluble in DMSO, ethanol,
Solubility Internal Search
methanol, and DMF

Isomerization from Apoptolidin

Isoapoptolidin is formed through the isomerization of apoptolidin. This reaction can be
induced by treatment with methanolic triethylamine, leading to a 1.4:1 equilibrium mixture of
isoapoptolidin and apoptolidin.[1] The rate of this isomerization has been observed to
approach equilibrium within the timeframe of typical cell-based assays, a crucial consideration
for interpreting biological data.[2]

Biological Activity and Mechanism of Action

The apoptolidin family of compounds, including isoapoptolidin, are recognized for their
selective cytotoxic effects on cancer cells.[3][4] The primary molecular target of these
glycomacrolides is the F1 subcomplex of mitochondrial ATP synthase.[3][4]

Inhibition of ATP synthase by apoptolidin and its analogs disrupts cellular energy homeostasis,
leading to the activation of the AMP-activated protein kinase (AMPK) signaling pathway.[3][5][6]
AMPK activation is a key cellular response to energy stress. While both apoptolidin and
isoapoptolidin target ATP synthase, isoapoptolidin exhibits a reduced inhibitory effect on
mitochondrial FOF1-ATPase, being over 10-fold less potent than apoptolidin.[2]

The selective induction of apoptosis in cancer cells by the parent compound, apoptolidin, is a
significant area of research.[7] This process is intricately linked to the intrinsic apoptotic
pathway, which involves the mitochondria. By disrupting mitochondrial function through ATP
synthase inhibition, apoptolidins can trigger the cascade of events leading to programmed cell
death.

Signaling Pathway
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The inhibition of mitochondrial ATP synthase by apoptolidin family compounds initiates a
signaling cascade mediated by AMPK. The following diagram illustrates this pathway.
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Figure 1: Signaling pathway of Isoapoptolidin via ATP synthase inhibition.

Experimental Protocols
Isolation of Isoapoptolidin

Isoapoptolidin has been successfully isolated from the crude fermentation extracts of the
apoptolidin-producing microorganism Nocardiopsis sp.[1] A general workflow for such an
isolation process is outlined below.
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Figure 2: General workflow for the isolation of Isoapoptolidin.
Methodology:

o Fermentation: Culturing of Nocardiopsis sp. under conditions conducive to the production of
apoptolidin and its isomers.

» Extraction: The fermentation broth is subjected to solvent extraction to obtain a crude mixture
of secondary metabolites.

» Chromatographic Separation: The crude extract is then purified using techniques such as
High-Performance Liquid Chromatography (HPLC) to separate the different components.[8]
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» Fraction Collection and Analysis: Fractions are collected and analyzed to identify those
containing isoapoptolidin.

 Structural Elucidation: The structure of the isolated compound is confirmed using
spectroscopic methods like Nuclear Magnetic Resonance (NMR) and Mass Spectrometry
(MS).[8]

Conclusion

Isoapoptolidin represents an interesting chemical entity closely related to the potent
anticancer agent, apoptolidin. While its direct biological activity is reported to be less potent
than its isomer, its formation through isomerization under physiological conditions warrants
careful consideration in any study involving apoptolidin. Understanding the physicochemical
properties, biological activity, and mechanism of action of isoapoptolidin is crucial for
researchers in the field of natural product chemistry and drug discovery. Further investigation
into the specific cellular effects of isoapoptolidin may yet reveal unique therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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